4-(1-Butanoylazetidin-3-yl)oxybenzonitrile
Overview
Description
4-(1-Butanoylazetidin-3-yl)oxybenzonitrile, also known as Boc-3-azido-L-phenylalanine, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and biochemical research.
Mechanism of Action
The mechanism of action of 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine is not well understood. However, it is believed to interact with specific proteins and enzymes in the body, leading to changes in their activity and function.
Biochemical and Physiological Effects:
4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine has been shown to have various biochemical and physiological effects. It has been demonstrated to inhibit the activity of certain enzymes, such as proteases and kinases. Additionally, it has been shown to induce apoptosis in cancer cells and to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine is its versatility in peptide and protein synthesis. It can be incorporated into a wide range of peptides and proteins, making it a valuable tool for biochemical research. However, one of the limitations of 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for the use of 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine in scientific research. One area of interest is the development of new drugs and therapies that target specific proteins and enzymes in the body. Additionally, 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine can be used in the development of new diagnostic tools for the detection of diseases and disorders. Finally, further research is needed to fully understand the mechanism of action and potential side effects of 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine.
Synthesis Methods
The synthesis of 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine involves the reaction of Boc-L-phenylalanine with sodium azide and trifluoroacetic acid. This reaction results in the formation of 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine, which can be purified using various chromatography techniques.
Scientific Research Applications
4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine has been widely used in scientific research due to its potential applications in drug development and biochemical research. It is commonly used as a building block for the synthesis of peptides and proteins. Additionally, 4-(1-Butanoylazetidin-3-yl)oxybenzonitrileL-phenylalanine can be used as a labeling agent for the detection of proteins and peptides in biological samples.
properties
IUPAC Name |
4-(1-butanoylazetidin-3-yl)oxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c1-2-3-14(17)16-9-13(10-16)18-12-6-4-11(8-15)5-7-12/h4-7,13H,2-3,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJSVMCCAQKVOCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CC(C1)OC2=CC=C(C=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Butanoylazetidin-3-yl)oxybenzonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1,3-dihydro-2H-benzimidazol-2-one](/img/structure/B7637241.png)
![4-[(3-Fluorophenyl)methyl]piperazin-2-one](/img/structure/B7637260.png)
![N-methyl-N-[[4-(methylcarbamoyl)phenyl]methyl]-4-oxochromene-2-carboxamide](/img/structure/B7637265.png)
![4-[[3-(5-Fluoranyl-2-oxidanyl-phenyl)phenyl]sulfonylamino]-2-oxidanyl-benzoic acid](/img/structure/B7637268.png)
![1-cyclopentyl-3-[(Z)-[(5R)-2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-ylidene]amino]thiourea](/img/structure/B7637297.png)
![4-[(5-chloropyridin-2-yl)methyl]-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide](/img/structure/B7637302.png)
